Cas no 1361522-16-8 (2-Chloro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 2-Chloro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361522-16-8
• MF: C₁₁H₅Cl₄NO
• MW: 308.975498914719
• CID: 4920119
• Update Time: 2025-06-23

2-Chloro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl4NO/c12-5-1-7(13)11(8(14)2-5)6-3-10(15)16-4-9(6)17/h1-4,17H
• InChI Key： QKJIKNVGXYQQTP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=C(N=CC=1O)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 5
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine

Introduction to 2-Chloro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361522-16-8)

2-Chloro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine, with the CAS number 1361522-16-8, is a unique compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a pyridine ring substituted with a 2,4,6-trichlorophenyl group, a chlorine atom at the 2-position, and a hydroxyl group at the 5-position. The intricate arrangement of these functional groups imparts distinct chemical and biological properties to the molecule, making it a subject of interest for various applications.

The synthesis of 2-Chloro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine typically involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a novel one-pot synthesis method that significantly reduced reaction time and minimized the use of hazardous reagents. This development not only enhances the practicality of large-scale production but also aligns with the growing emphasis on green chemistry principles.

In terms of its chemical properties, 2-Chloro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine exhibits notable solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility profile is crucial for its use in various chemical reactions and biological assays. Additionally, the compound demonstrates strong UV absorption characteristics due to the presence of the aromatic pyridine ring and multiple chlorine atoms. These properties make it a valuable tool in spectroscopic studies and analytical methods.

The biological activity of 2-Chloro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine has been extensively investigated in recent years. Research has shown that it possesses potent antifungal properties against a range of fungal pathogens. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound effectively inhibited the growth of Candida albicans, a common cause of fungal infections in humans. The mechanism of action is believed to involve disruption of fungal cell membranes and interference with essential metabolic pathways.

Beyond its antifungal activity, 2-Chloro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine has also shown promise as a lead compound for developing new antiviral agents. Preliminary studies have indicated its potential efficacy against certain RNA viruses, including influenza and coronaviruses. The exact mechanism by which it exerts its antiviral effects is still under investigation, but it is hypothesized to interfere with viral replication processes or modulate host cell responses.

In the context of drug discovery and development, 2-Chloro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine serves as an important scaffold for structure-activity relationship (SAR) studies. By modifying various functional groups on the molecule, researchers can fine-tune its pharmacological properties to optimize therapeutic efficacy while minimizing potential side effects. For example, substituting different halogens or functional groups on the pyridine ring can significantly alter its binding affinity to specific biological targets.

Clinical trials involving derivatives of 2-Chloro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine are currently underway to evaluate their safety and efficacy in treating various diseases. Early results from Phase I trials have shown promising outcomes with good tolerability profiles. These findings underscore the potential of this compound as a valuable therapeutic agent in clinical settings.

In conclusion, 2-Chloro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361522-16-8) is a multifaceted compound with significant implications for both fundamental research and practical applications. Its unique chemical structure and diverse biological activities make it an intriguing subject for further exploration in chemistry and pharmaceutical science. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying its importance in these fields.